Cas no 1420043-53-3 (Sulfaphenazole-(sulfanilamide ring-13C6))

Sulfaphenazole-(sulfanilamide ring-13C6) is a carbon-13 labeled isotopologue of sulfaphenazole, where the sulfanilamide ring is uniformly enriched with 13C at all six positions. This compound is primarily utilized as an internal standard in quantitative mass spectrometry, ensuring high precision and accuracy in pharmacokinetic and metabolic studies. The 13C6 labeling minimizes isotopic interference, enhancing signal resolution in LC-MS/MS analyses. Its stable isotopic incorporation also facilitates reliable tracer studies in drug metabolism research. The compound retains the pharmacological properties of unlabeled sulfaphenazole, making it valuable for comparative investigations while providing robust analytical performance in complex biological matrices.

Sulfaphenazole-(sulfanilamide ring-13C6) structure

1420043-53-3 structure

Product Name:Sulfaphenazole-(sulfanilamide ring-13C6)

CAS No:1420043-53-3

MF:C₁₅H₁₄N₄O₂S

MW:314.362261295319

CID:1070081

PubChem ID:329754052

Update Time:2025-05-27

Sulfaphenazole-(sulfanilamide ring-13C6) Chemical and Physical Properties

Names and Identifiers

- Sulfaphenazole-13C3
- Sulfaphenazole-(sulfanilamide ring-13C6)
- 4-Amino-N-(1-phenyl-1H-pyrazol-5-yl)benzene-13C6-sulfonamide
- Sulfaphenazole-13C6
- SULFAPHENAZOLE [ORANGE BOOK]
- Sulfaphenylpipazol
- Prestwick2_000021
- Sulfabid (TN)
- Isarol
- Sulfafenazolo [Italian]
- NCGC00094368-02
- Tox21_110262
- Sulfaphenazole (JAN/INN)
- NCGC00094368-05
- BRD-K10671814-001-14-8
- IDI1_000303
- 1420043-53-3
- STK663863
- Eftolon
- Sulfaphenazole?
- DB06729
- BSPBio_003442
- NCGC00094368-03
- Benzenesulfonamide, 4-amino-N-(1-phenyl-1H-pyrazol-5-yl)-
- NCGC00094368-01
- Firmazolo
- HMS3263K12
- HMS3712E03
- 0J8L4V3F81
- NSC-757859
- MLS000859612
- Sulfonylpyrazol
- Pyrazole, 1-phenyl-5-sulfanilamido-
- SR-01000075649
- CS-4843
- Prestwick1_000021
- SR-01000075649-8
- Prestwick0_000021
- AB00052218_10
- STR05485
- NCGC00015925-12
- BRD-K10671814-001-05-6
- SPBio_002005
- Sulfafenazol
- MLS001056713
- NCGC00094368-04
- SDCCGSBI-0051065.P004
- Sulfaphenazole 100 microg/mL in Acetonitrile
- Sulfaphenazole, >=98% (HPLC)
- KBio2_001886
- DTXCID0024131
- Sulfaphenylpyrazole
- CCG-39431
- CHEMBL1109
- Sulfaphenylpyrazol
- 5-25-09-00415 (Beilstein Handbook Reference)
- 1ST4057
- 5-Sulfanilamido-1-phenylpyrazole
- N(sup 1)-(1-Phenylpyrazol-5-yl)sulfanilamide
- Orisul
- Spectrum2_001943
- AKOS003348743
- NS00006369
- NCGC00015925-09
- Solfafenazolo
- NCGC00015925-10
- BIM-0051065.0001
- Sulphaphenazole
- KBio2_004454
- Plisulfan
- NCGC00015925-13
- BRD-K10671814-001-09-8
- Sulfafenazol [INN-Spanish]
- Sulfaphenazon
- KBioSS_001886
- KBioGR_000826
- DivK1c_000303
- DA-67841
- Spectrum4_000443
- BRN-0308518; BRN0308518; BRN 0308518;Sulfabid;Sulfaphenylpyrazol;Sulphaphenazole
- NCGC00015925-03
- 4-amino-N-(2-phenylpyrazol-3-yl)benzenesulfonamide
- Sulfaphenazolum (INN-Latin)
- J01ED08
- HMS1921J13
- SCHEMBL122040
- Depocid
- EN300-7419010
- Tox21_501095
- KBio2_007022
- Microtan pirazolo
- LP01095
- KBio1_000303
- 1-Phenyl-5-sulfanilamidopyrazole
- Pharmakon1600-01501143
- Sulfafenazol (INN-Spanish)
- Prestwick3_000021
- Sulfaphenazole-d4
- NCGC00015925-17
- HMS2235J21
- Inamil
- N'-(1-Phenylpyrazol-5-yl)sulfanilamide
- SULFAPHENAZOLE [WHO-DD]
- HMS1568E03
- S 0758
- SPECTRUM1501143
- Spectrum5_001185
- BRN 0308518
- Sulfaphenazolum [INN-Latin]
- SULFAPHENAZOLE [MI]
- 526-08-9
- EU-0101095
- Solfafenazolo [DCIT]
- SULFAPHENAZOLE (MART.)
- HMS500P05
- Sulfanilamide, N(sup 1)-(1-phenylpyrazol-5-yl)-
- SULFAPHENAZOLE [JAN]
- D01954
- Tox21_110262_1
- BPBio1_000091
- Sulfaphenazol (INN-French)
- 4-Amino-N-(2-phenyl-2H-pyrazol-3-yl)-benze-ne-13C6-sulfonamide
- 3-(p-Aminobenzenesulfonamido)-2-phenylpyrazole
- NCGC00261780-01
- NCGC00015925-05
- SULFAPHENAZOLE [MART.]
- 4-Amino-N-(1-phenyl-1H-pyrazol-5-yl)benzenesulfonamide
- sulfaphenazole
- Sulfaphenazole [INN:BAN:JAN]
- NSC757859
- NCGC00015925-08
- Isarol V
- BDBM50090677
- s3673
- Sulfaphenazolum
- Sulfanilamide, N1-(1-phenylpyrazol-5-yl)-
- EINECS 208-384-3
- Sulfafenazolo
- SR-01000075649-9
- SMR000326684
- NCGC00015925-01
- CHEBI:77780
- GTPL11352
- CAS-526-08-9
- 4-Amino-N-(2-phenyl-2H-pyrazol-3-yl)-benzenesulfonamide
- Sulphenazole
- SR-01000075649-2
- Lopac-S-0758
- D70410
- Merian
- 4-Amino-N-(1-phenyl-1H-pyrazol-5-yl)-benzenesulfonamide
- NCGC00015925-04
- SBI-0051065.P003
- HMS2095E03
- Orisulf
- Phenylsulfapyrazole
- HY-B1218
- Sulfaphenazole, >=98%
- Prestwick_454
- N1-(1-Phenylpyrazol-5-yl)sulfanilamide
- Depotsulfonamide
- ALBB-025160
- 4-amino-N-(1-phenyl-1H-pyrazol-5-yl)benzene-1-sulfonamide
- N(1)-(1-Phenylpyrazol-5-yl)sulfanilamide
- Sulfaphenazol
- SPBio_002002
- Lopac0_001095
- Spectrum3_001741
- AB00052218
- BSPBio_000081
- Spectrum_001406
- NINDS_000303
- Q6577293
- KBio3_002662
- NCGC00015925-02
- DTXSID2044131
- HMS3373E16
- UNII-0J8L4V3F81
- Sulfaphenazol [INN-French]
- NCGC00015925-06
- Raziosulfa
- SULFAPHENAZOLE [INN]
- SR-01000075649-7
- Paidazolo
- MFCD00057226
- Sulfabid
- NSC 757859
- BCP27626
- NCGC00015925-07
- MDL： MFCD23136994
- Inchi： 1S/C15H14N4O2S/c16-12-6-8-14(9-7-12)22(20,21)18-15-10-11-17-19(15)13-4-2-1-3-5-13/h1-11,18H,16H2
- InChI Key： QWCJHSGMANYXCW-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)N)(NC1=CC=NN1C1C=CC=CC=1)(=O)=O

Computed Properties

Exact Mass: 314.08374688g/mol
Monoisotopic Mass: 314.08374688g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 451
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 98.4Å²

Experimental Properties

LogP: 1.52

Sulfaphenazole-(sulfanilamide ring-13C6) Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

Sulfaphenazole-(sulfanilamide ring-13C6) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	32119-10MG	Sulfaphenazole-(<I>sulfanilamide ring</I>-<SUP>13</SUP>C<SUB>6</SUB>)	1420043-53-3	10mg	¥4047.11	2023-04-26
AN HUI ZE SHENG Technology Co., Ltd.	32119-10MG	Sulfaphenazole-(sulfanilamide ring-13C6) VETRANAL(TM), analytical standard	1420043-53-3	10mg	￥4249.46	2023-09-15
A2B Chem LLC	BA58160-25mg	4-Amino-N-(2-phenyl-2H-pyrazol-3-yl)-benze-ne-13C6-sulfonamide	1420043-53-3	25mg	$771.00	2024-04-20
A2B Chem LLC	BA58160-50mg	4-Amino-N-(2-phenyl-2H-pyrazol-3-yl)-benze-ne-13C6-sulfonamide	1420043-53-3	50mg	$1282.00	2024-04-20